Cas no 130687-33-1 (2-Azabicyclo[2.2.1]hept-5-ene-2-acetonitrile)

• Product Name: 2-Azabicyclo[2.2.1]hept-5-ene-2-acetonitrile
• CAS No: 130687-33-1
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• CID: 102522
• PubChem ID: 19101380
• Update Time: 2025-04-18

2-Azabicyclo[2.2.1]hept-5-ene-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]hept-5-ene-2-acetonitrile
• 2-(5-azabicyclo[2.2.1]hept-2-en-5-yl)acetonitrile
• 2-Azabicyclo[2.2.1]hept-5-ene-2-acetonitrile(9CI)
• DTXSID10598084
• 130687-33-1
• SCHEMBL9323977
• (2-Azabicyclo[2.2.1]hept-5-en-2-yl)acetonitrile
• 2-(2-azabicyclo[2.2.1]hept-5-en-2-yl)acetonitrile
• IXLYSWLDWQZJPO-UHFFFAOYSA-N

• Inchi： 1S/C8H10N2/c9-3-4-10-6-7-1-2-8(10)5-7/h1-2,7-8H,4-6H2
• InChI Key： IXLYSWLDWQZJPO-UHFFFAOYSA-N
• SMILES： N1(CC#N)CC2C=CC1C2

Computed Properties

• Exact Mass: 134.0845
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines